Cas no 96722-68-8 (1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-methylphenyl)-5-phenyl-, 4-ethyl 3-methyl ester)

• Product Name: 1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-methylphenyl)-5-phenyl-, 4-ethyl 3-methyl ester
• CAS No: 96722-68-8
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 813654
• PubChem ID: 178853
• Update Time: 2025-04-19

1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-methylphenyl)-5-phenyl-, 4-ethyl 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-methylphenyl)-5-phenyl-, 4-ethyl 3-methyl ester
• 4-O-ethyl 3-O-methyl 1-(4-methylphenyl)-5-phenylpyrazole-3,4-dicarboxylate
• 1h-pyrazole-3,4-dicarboxylic Acid, 1-(4-methylphenyl)-5-phenyl-, Ethyl Methyl Ester
• DTXSID70242410
• 96722-68-8

• Inchi： 1S/C21H20N2O4/c1-4-27-20(24)17-18(21(25)26-3)22-23(16-12-10-14(2)11-13-16)19(17)15-8-6-5-7-9-15/h5-13H,4H2,1-3H3
• InChI Key： NVWGAZWFQMZSDD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(=O)OC)=NN(C2C=CC(C)=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 364.142
• Monoisotopic Mass: 364.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 513.2°C at 760 mmHg
• Flash Point: 264.2°C
• Refractive Index: 1.586